Cas no 1259228-53-9 (2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid)

• Product Name: 2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid
• CAS No: 1259228-53-9
• MF: C₁₆H₁₄FNO₄S
• MW: 335.350066661835
• CID: 6156680
• PubChem ID: 47784485
• Update Time: 2025-05-21

2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26580348
• 2-fluoro-6-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzoic acid
• 1259228-53-9
• Z826700938
• 2-fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid
• 2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid

• Inchi： 1S/C16H14FNO4S/c1-11-5-7-12(8-6-11)9-10-23(21,22)18-14-4-2-3-13(17)15(14)16(19)20/h2-10,18H,1H3,(H,19,20)/b10-9+
• InChI Key： RDGBXNPJFVNFLL-MDZDMXLPSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 335.06275726g/mol
• Monoisotopic Mass: 335.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid

Comprehensive Overview of 2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid (CAS No. 1259228-53-9)

2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid (CAS No. 1259228-53-9) is a fluorinated benzoic acid derivative with a unique sulfonamide linkage. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular structure combines a fluoro-substituted benzoic acid core with a vinyl sulfonamide moiety, offering versatile reactivity for drug discovery and material science applications.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their enhanced metabolic stability and membrane permeability. As a sulfonamide-containing scaffold, this compound aligns with trends in targeting enzyme inhibition and protein-protein interactions—hot topics in oncology and inflammation research. Researchers frequently search for "CAS 1259228-53-9 solubility" or "2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid synthesis," reflecting its practical utility in lab settings.

The compound’s ethenesulfonamido group enables selective modifications, making it valuable for structure-activity relationship (SAR) studies. Its 4-methylphenyl substituent further enhances lipophilicity, a critical factor in CNS drug design. Discussions on platforms like ResearchGate often focus on "fluorinated sulfonamides in drug delivery"—a niche where this molecule shows promise due to its balanced polarity.

From a synthetic chemistry perspective, 1259228-53-9 serves as a building block for heterocyclic systems. Patent literature reveals its use in preparing kinase inhibitors, correlating with the surge in searches for "small molecule therapeutics 2024." Analytical data (e.g., HPLC purity ≥98%) and storage recommendations (-20°C under inert gas) are frequently queried, underscoring its role in high-value R&D workflows.

Environmental and regulatory aspects are also pertinent. While not classified as hazardous, proper handling of fluorinated aromatic compounds is emphasized in ESG-focused research. Queries like "green chemistry approaches for sulfonamide derivatives" mirror industry shifts toward sustainable synthesis of such intermediates.

In summary, 2-Fluoro-6-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid exemplifies innovation at the intersection of fluorine chemistry and medicinal scaffolds. Its dual functionality—as a probe molecule and precursor—positions it as a compelling subject for both academic and industrial investigations, particularly in emerging fields like targeted protein degradation and covalent drug design.